Cas no 1806796-76-8 (4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde)
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde
-
- Inchi: 1S/C8H5F2N3O/c9-8(10)7-5(1-11)6(12)4(3-14)2-13-7/h2-3,8H,(H2,12,13)
- InChI Key: SONURUUMCYHDAG-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=C(C(C=O)=CN=1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 263
- XLogP3: 0.6
- Topological Polar Surface Area: 79.8
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005941-500mg |
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde |
1806796-76-8 | 97% | 500mg |
$970.20 | 2022-03-31 | |
| Alichem | A022005941-1g |
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde |
1806796-76-8 | 97% | 1g |
$1,646.40 | 2022-03-31 |
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde
Introduction to 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806796-76-8)
4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806796-76-8, is a pyridine derivative featuring a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an amino group, a cyano group, a difluoromethyl group, and an aldehyde functionality imparts distinct chemical properties that are leveraged in drug discovery and development.
The structural configuration of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde positions it as a versatile building block for constructing more complex pharmacophores. The aldehyde group, in particular, serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives are often explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing researchers to incorporate it into increasingly sophisticated molecular architectures. The difluoromethyl group, a key feature of this compound, is known to improve metabolic stability and binding affinity in drug candidates. This has made 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde a focal point in the design of next-generation therapeutics.
In the realm of medicinal chemistry, the utility of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde extends beyond its role as a synthetic intermediate. The cyano group introduces electrophilic characteristics that can be exploited in various chemical transformations, while the amino group provides opportunities for further functionalization via acylation or amidation reactions. These attributes make it an indispensable tool for chemists striving to develop novel molecular entities with optimized pharmacological profiles.
Current research highlights demonstrate the compound's significance in addressing unmet medical needs. For instance, studies have shown that derivatives of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde exhibit promising activity against resistant bacterial strains by targeting essential metabolic pathways. Additionally, its incorporation into kinase inhibitors has shown potential in preclinical models for the treatment of certain cancers. These findings underscore the importance of this compound in advancing therapeutic strategies across multiple disease areas.
The synthesis of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to enhance yield and minimize environmental impact. Such innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing processes.
The biological evaluation of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde and its derivatives has revealed intriguing interactions with biological targets. High-throughput screening (HTS) campaigns have identified lead compounds with high binding affinity for enzymes and receptors implicated in neurological disorders. Furthermore, computational modeling has been instrumental in predicting the binding modes of these molecules, facilitating rational drug design efforts.
The future prospects for 4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde are vast, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and gene editing. Its structural features make it an attractive candidate for developing small-molecule modulators that can interact with complex biological systems. As synthetic chemistry continues to evolve, the accessibility and versatility of this compound will undoubtedly drive further innovation in drug discovery.
In conclusion,4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1806796-76-8) represents a cornerstone in modern medicinal chemistry. Its unique structural attributes and reactivity profile enable the synthesis of diverse bioactive molecules with significant therapeutic potential. As research progresses,this compound is poised to play an increasingly pivotal role in shaping the next generation of pharmaceutical innovations.
1806796-76-8 (4-Amino-3-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)